5-(3-Hydroxy-3-pentyl)thiophene-2-carboxylic acid

• Molecular Formula: C10H14O3S
• Molecular Weight: 214.28 g/mol
• IUPAC Name: 5-(3-hydroxypentan-3-yl)thiophene-2-carboxylic acid
• InChI: InChI=1S/C10H14O3S/c1-3-10(13,4-2)8-6-5-7(14-8)9(11)12/h5-6,13H,3-4H2,1-2H3,(H,11,12)
• InChI Key: UJEVAJKWTKIPIV-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(C1=CC=C(S1)C(=O)O)O

Description

5-(3-Hydroxy-3-pentyl)thiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C10H14O3S and its molecular weight is 214.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a −78° C. mixture of 2-(3-hydroxy-3-pentyl)thiophene (0.34 g, 2.0 mmol) in THF (2 ml) is added of 1.6 M n-butyllithium in Hex (2.75 ml, 4.4 mmol). The mixture is allowed to warm to RT and powderized dry ice (CO2) is added. After one h, the mixture is partitioned between diethyl ether and 1N NaHCO3. The aqueous layer is washed with ether, acidified with conc. HCl and extracted with ether. The organic layer is Na2SO4 dried, filtered, and concentrated to give the title compound (0.236 g, 53%).